Cas no 6051-43-0 (4-Carbamoylbenzoic acid)

• Product Name: 4-Carbamoylbenzoic acid
• CAS No: 6051-43-0
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD02258929
• CID: 46366
• PubChem ID: 506057
• Update Time: 2025-06-07

4-Carbamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Terephthalic acid monoamide
• Terephthalamic acid
• 4-carbamoylbenzoic acid
• Terephthalamidic Acid
• Terephthalamicacid (6CI,7CI,8CI)
• 4-(Aminocarbonyl)benzoic acid
• p-Carbamoylbenzoic acid
• p-Carboxybenzamide
• Terephthalamicacid
• p-carboxylic acid benzamide
• JMHSCWJIDIKGNZ-UHFFFAOYSA-N
• Benzoic acid, 4-(aminocarbonyl)-
• 4-Carboxybenzamide
• terephthalic acid amide
• 4-carboxamidobenzoic acid
• 4-aminocarbonylbenzoic acid
• 4-(Aminocarbonyl)benzoic acid #
• J-514863
• CS-0157588
• Z147646808
• Q27122214
• MFCD02258929
• CHEMBL335258
• AC9104
• BDBM50596339
• SB75843
• SCHEMBL227899
• SCHEMBL17725429
• AE-562/40223469
• T1768
• AKOS001359231
• EN300-22749
• Terephthalicacidmonoamide
• AMY16357
• terephthalic acid monoamide, AldrichCPR
• LQ2
• 6051-43-0
• SY050472
• DTXSID00333441
• PS-3061
• FT-0600782
• CHEBI:50738
• A832757
• AC-10248
• 4-Carboxylbenzamide
• DB-007882
• 4-Carbamoylbenzoic acid

• MDL： MFCD02258929
• Inchi： 1S/C8H7NO3/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4H,(H2,9,10)(H,11,12)
• InChI Key： JMHSCWJIDIKGNZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(N)=O)=CC=1)=O

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 80.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.3450 (rough estimate)
• Melting Point: 248°C(lit.)
• Boiling Point: 292.97°C (rough estimate)
• Flash Point: 196.0±24.0 °C
• Refractive Index: 1.5468 (estimate)
• PSA: 80.39000
• LogP: 1.18400
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Carbamoylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Carbamoylbenzoic acid

4-Carbamoylbenzoic Acid (CAS No. 6051-43-0): An Overview of Its Properties, Applications, and Recent Research

4-Carbamoylbenzoic acid (CAS No. 6051-43-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-aminobenzoic acid, is characterized by its unique structure, which includes a carboxylic acid group and a carbamoyl group attached to a benzene ring. Its molecular formula is C₈H₇NO₃, and it has a molecular weight of 165.15 g/mol.

The physical properties of 4-Carbamoylbenzoic acid include a melting point of approximately 235-237°C and a solubility in water of about 1.7 g/100 mL at 25°C. It is also soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various applications in chemical synthesis, pharmaceutical development, and biological research.

In the realm of chemical synthesis, 4-Carbamoylbenzoic acid serves as an important building block for the preparation of more complex molecules. Its reactivity and functional groups allow it to participate in a wide range of reactions, including esterification, amidation, and coupling reactions. These reactions are crucial for the synthesis of pharmaceutical intermediates, dyes, and other fine chemicals.

One of the key applications of 4-Carbamoylbenzoic acid is in the pharmaceutical industry. It has been used as an intermediate in the synthesis of various drugs, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. Recent research has also explored its potential as a precursor for the development of new therapeutic agents targeting specific biological pathways.

A notable example of its use in drug development is its role in the synthesis of piroxicam, an NSAID widely used for the treatment of pain and inflammation. The carbamoyl group in 4-Carbamoylbenzoic acid plays a critical role in the pharmacological activity of piroxicam by enhancing its binding affinity to cyclooxygenase enzymes.

Beyond its applications in drug synthesis, 4-Carbamoylbenzoic acid has also been studied for its potential biological activities. Research has shown that it exhibits anti-inflammatory properties and can modulate immune responses. A study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 4-Carbamoylbenzoic acid has been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer and neurodegenerative disorders. A recent study published in Free Radical Biology and Medicine demonstrated that 4-Carbamoylbenzoic acid can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage.

The environmental impact of 4-Carbamoylbenzoic acid is another area of interest. As with many organic compounds used in industrial processes, there are concerns about its potential environmental fate and effects. Research has focused on understanding its biodegradability and ecotoxicity to ensure its safe use and disposal. Studies have shown that under certain conditions, 4-Carbamoylbenzoic acid can be biodegraded by microorganisms, reducing its environmental persistence.

In conclusion, 4-Carbamoylbenzoic acid (CAS No. 6051-43-0) is a multifaceted compound with significant applications in chemical synthesis, pharmaceutical development, and biological research. Its unique structure and reactivity make it an invaluable tool for scientists working across various disciplines. Ongoing research continues to uncover new potential uses and benefits of this compound, further solidifying its importance in the scientific community.